(3S,4R)-3-Bromo-4-fluorooxolane

• IUPAC Name: (3S,4R)-3-bromo-4-fluorooxolane
• InChI: InChI=1S/C4H6BrFO/c5-3-1-7-2-4(3)6/h3-4H,1-2H2/t3-,4+/m0/s1
• InChI Key: AWZMROPNYAMGRQ-IUYQGCFVSA-N
• Canonical SMILES: C1C(C(CO1)Br)F
• Isomeric SMILES: C1[C@H]([C@H](CO1)Br)F
• Molecular Formula: C4H6BrFO
• Molecular Weight: 168.99 g/mol

Description

(3S,4R)-3-Bromo-4-fluorooxolane is a chemical compound that has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. It is a chiral molecule that has been found to exhibit a wide range of biological activities, including antiviral, antitumor, and antifungal properties. In

Mechanism of Action

The mechanism of action of ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane is not fully understood. However, studies have suggested that it may work by inhibiting the replication of viruses and the growth of cancer cells. It may also work by disrupting the cell membrane of fungi, leading to cell death.
Biochemical and Physiological Effects:
((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane has been found to exhibit a wide range of biochemical and physiological effects. Studies have shown that it can induce apoptosis (programmed cell death) in cancer cells, inhibit viral replication, and disrupt the cell membrane of fungi. It has also been found to have low toxicity in animal studies, suggesting that it may be safe for use in humans.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane in lab experiments is its wide range of biological activities. It has been found to exhibit antiviral, antitumor, and antifungal properties, making it a versatile compound for studying various diseases. However, one of the main limitations of using this compound is its complex synthesis method, which can make it difficult to obtain in large quantities.

Future Directions

There are several future directions for research on ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane. One area of research is the development of new synthesis methods that are more efficient and cost-effective. Another area of research is the development of new derivatives of ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane that exhibit even greater biological activity. Additionally, further studies are needed to fully understand the mechanism of action of this compound and its potential therapeutic applications.

Synthesis Methods

The synthesis of ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane is a complex process that involves several steps. One of the most common methods for synthesizing this compound is through the use of a chiral auxiliary. This method involves the use of a chiral molecule that is attached to the starting material, which then directs the formation of the desired chiral product. Other methods for synthesizing ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane include the use of asymmetric catalysis and enzymatic resolution.

Scientific Research Applications

((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane has been extensively studied in the field of medicinal chemistry due to its potential therapeutic applications. One of the main areas of research for this compound is its antiviral properties. Studies have shown that ((3S,4R)-3-Bromo-4-fluorooxolane)-3-Bromo-4-fluorooxolane is effective against a wide range of viruses, including HIV, hepatitis B, and influenza. It has also been found to exhibit antitumor and antifungal properties.